Cysteine Protease inhibitor hydrochloride
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Description
Cysteine Protease inhibitor Hcl is a inhibitor of cysteine protease.
Scientific Research Applications
Therapeutic Potential in Various Diseases
Cysteine protease inhibitors, like cysteine protease inhibitor hydrochloride, have shown significant potential for therapeutic intervention in various disease states. These include conditions like emphysema, stroke, viral infections, cancer, Alzheimer's disease, inflammation, and arthritis. Their role in selectively inhibiting proteolysis makes them valuable in controlling disease processes where unregulated proteolysis is a problem (Santos & Moreira, 2007).
Role in Malaria Treatment
Cysteine protease inhibitors are critical in the treatment of malaria. They inhibit haemoglobin hydrolysis and development in Plasmodium falciparum, a process vital for the parasite's survival. By targeting cysteine proteases like falcipain-2 and falcipain-3, which are essential for haemoglobin hydrolysis in the parasite's food vacuole, these inhibitors can effectively hinder the growth and proliferation of the malaria parasite (Sijwali et al., 2001).
Application in Cancer Research
In cancer research, cysteine protease inhibitors have been studied for their role in regulating tumor growth and dissemination. They target cysteine proteases like cathepsins B and L, which are thought to contribute to cancer progression. The activity of cysteine protease inhibitors in brain tumor tissues, for instance, has been explored as a potential marker for certain types of tumors (Berdowska et al., 2001).
Drug Design and Development
Cysteine protease inhibitors are also significant in drug design and development. Their ability to selectively inhibit specific proteases makes them valuable candidates for new therapeutic drugs. The design and selection of these inhibitors, particularly for treating human diseases like cardiovascular, inflammatory, viral, and immunological disorders, are crucial areas of research (Hernandez & Roush, 2002).
Properties
Molecular Formula |
C18H15ClN4O |
---|---|
Molecular Weight |
338.79 |
Origin of Product |
United States |
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